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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of LDN-192960, a potent dual-specificity tyrosine-phosphorylation-regulated kinase 2
(DYRKZ2) and haspin kinase inhibitor. The following procedural guidance is intended to ensure
the safe operational use and disposal of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for LDN-192960 hydrochloride is provided in the table
below for easy reference.
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Property Value Source
3-((2,7-dimethoxyacridin-9-
Chemical Name yhthio)propan-1-amine N/A

dihydrochloride

Molecular Formula

C1s8H20N202S - 2HCI

[1]

Molecular Weight 401.35 g/mol [1]
CAS Number 2309172-48-1 [1]
Appearance Solid [2]
Solubility DMSO: ~7.14 mg/mL (with 3]

sonication)

Storage Temperature

Powder: -20°C; In solvent:
-80°C

[2]14]

Personal Protective Equipment (PPE) and Safety

Precautions

Due to the absence of a specific Safety Data Sheet (SDS) for LDN-192960, the following PPE
and safety recommendations are based on best practices for handling potent, biologically

active small molecule inhibitors.

Always handle LDN-192960 within a certified chemical fume hood.
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PPE Category

Specific Recommendations

Hand Protection

Wear nitrile gloves. Change gloves frequently

and immediately if contaminated.

Eye Protection

Use chemical safety goggles or a face shield.

Skin and Body Protection

Wear a fully buttoned lab coat. Consider

disposable sleeves to prevent skin contact.

Respiratory Protection

A properly fitted respirator may be required for
handling large quantities or if there is a risk of
aerosolization. Consult your institution's
environmental health and safety (EHS)

department.

General Hygiene and Safety Practices:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Protocol: Safe Handling and

Reconstitution

This protocol outlines the essential steps for safely preparing a stock solution of LDN-192960.

Materials:

e LDN-192960 powder

e Anhydrous DMSO

o Sterile, capped vials
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o Calibrated pipettes and sterile, filtered pipette tips

e Vortex mixer

e Sonicator (optional, for enhancing solubility)

Procedure:

e Preparation: Don all required PPE and perform all work in a chemical fume hood.

» Weighing: Carefully weigh the desired amount of LDN-192960 powder into a sterile, capped
vial. Use a microbalance with a draft shield to minimize air currents.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the
desired stock concentration.

» Dissolution: Cap the vial securely and vortex until the powder is fully dissolved. If necessary,
use a sonicator to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
capped vials to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for long-term
stability.

Disposal Plan

Dispose of all waste materials containing LDN-192960 in accordance with local, state, and
federal regulations for hazardous chemical waste.

¢ Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a designated, sealed hazardous waste container.

o Liquid Waste: Unused stock solutions and experimental media containing LDN-192960
should be collected in a designated, sealed hazardous liquid waste container. Do not pour
down the drain.

» Decontamination: Decontaminate surfaces and equipment with an appropriate solvent (e.g.,
70% ethanol) followed by a soap and water wash. All cleaning materials should be disposed
of as hazardous waste.
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Signaling Pathway and Experimental Workflow

LDN-192960 is a potent inhibitor of DYRK2, a kinase involved in various cellular processes,
including cell cycle regulation, apoptosis, and proteostasis.[5][6][7][8] Inhibition of DYRK2 can
have significant downstream effects on cancer cell survival and proliferation.[5][6]
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Caption: Simplified DYRK2 signaling pathway and the inhibitory action of LDN-192960.

Preparation Compound Handling Experimentation Disposal

Don PPE }—){ Work in Fume Hood }—){ Weigh }—){ Reconstitute }—){ Aliquot }—){ Cell Treatment }—){ Data Collection }—){ Waste }—){ D i }—){ Waste Pickup

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948649/
https://pubmed.ncbi.nlm.nih.gov/33376136/
https://pubmed.ncbi.nlm.nih.gov/31505048/
https://www.mdpi.com/1467-3045/45/10/538
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948649/
https://pubmed.ncbi.nlm.nih.gov/33376136/
https://www.benchchem.com/product/b2528581?utm_src=pdf-body-img
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling and use of LDN-192960.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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